Cas no 1804033-43-9 (2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804033-43-9
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4912284
• Update Time: 2025-10-31

2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-6-7(4-5-13)2-3-8(14-6)15-9(10,11)12/h2-3H,4H2,1H3
• InChI Key： LDCCUOKHLLBXHW-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(CC#N)C(C)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile

Introduction to 2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804033-43-9)

2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1804033-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The presence of a methyl group at the 2-position, a trifluoromethoxy group at the 6-position, and an acetonitrile moiety at the 3-position imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The trifluoromethoxy substituent is particularly noteworthy due to its ability to modulate the reactivity and metabolic stability of molecules. In pharmaceutical chemistry, trifluoromethoxy groups are frequently incorporated into drug candidates to enhance lipophilicity, improve binding affinity to biological targets, and prolong systemic exposure. The electron-withdrawing nature of fluorine atoms in this group can also influence the electronic distribution of the molecule, which is critical for optimizing pharmacokinetic profiles.

2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile has been explored as a building block in the synthesis of various bioactive compounds. Its pyridine core provides a versatile scaffold for further functionalization, enabling the development of novel molecules with potential therapeutic applications. Recent studies have highlighted its utility in constructing kinase inhibitors, which are increasingly important in targeted cancer therapies. The acetonitrile group at the 3-position serves as a handle for further chemical modifications, such as nucleophilic substitutions or metal-catalyzed reactions, facilitating the synthesis of more complex structures.

In academic research, this compound has been utilized to investigate the influence of substituent effects on molecular interactions. For instance, computational studies have demonstrated how the trifluoromethoxy group can enhance binding affinity by improving hydrophobic interactions and reducing desolvation penalties when binding to protein targets. Additionally, its incorporation into drug-like molecules has been shown to improve metabolic stability by resisting oxidative degradation pathways.

The agrochemical sector has also shown interest in 2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile due to its potential as an intermediate in the synthesis of pesticides and herbicides. Pyridine derivatives are well-documented for their role in crop protection chemicals, where they often function as key pharmacophores responsible for target specificity and efficacy. The structural features of this compound make it a promising candidate for developing next-generation agrochemicals that offer improved environmental safety and enhanced performance.

From a synthetic chemistry perspective, 2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile exemplifies the importance of strategic functionalization in creating molecules with tailored properties. The combination of electron-donating and withdrawing groups at specific positions allows for fine-tuning of physicochemical properties such as solubility, permeability across biological membranes (P-gp), and metabolic clearance rates. These factors are critical considerations in drug discovery pipelines aimed at optimizing bioavailability and therapeutic efficacy.

Recent advancements in flow chemistry have further expanded the applications of this compound. Flow-based synthetic methods enable high-throughput production of pyridine derivatives under controlled conditions, reducing solvent consumption and improving scalability. This approach has been particularly beneficial for generating libraries of 2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile analogs for screening purposes, accelerating the discovery process in medicinal chemistry.

The role of computational modeling in designing derivatives of 2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile cannot be overstated. Machine learning algorithms have been trained on large datasets of bioactive molecules to predict structural features that correlate with biological activity. These models can suggest optimal modifications to enhance potency or selectivity, guiding experimental efforts with greater precision. For instance, virtual screening techniques have identified novel analogs with improved binding profiles against disease-causing targets.

In conclusion,2-Methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804033-43-9) represents a versatile intermediate with broad utility across pharmaceutical and agrochemical research. Its unique structural features make it an attractive scaffold for developing innovative therapeutics and crop protection agents. As synthetic methodologies continue to evolve, compounds like this will remain instrumental in driving forward discoveries that address unmet medical needs and agricultural challenges.